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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1329699

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for Glycyl-DL-phenylalanine, offering procedural, step-by-step
guidance to ensure safe laboratory practices from reception to disposal.

Personal Protective Equipment (PPE)

While Glycyl-DL-phenylalanine is not classified as a hazardous substance, adherence to
good industrial hygiene and safety practices is crucial. The following personal protective
equipment is recommended to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][2]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing, such as a lab coat, to

prevent skin exposure.[2]

Under normal use conditions with adequate
) ) ventilation, no protective equipment is typically
Respiratory Protection o
needed.[2] If dust formation is likely, a

particulate filter respirator may be necessary.

Operational Plan: From Receipt to Use

A systematic approach to handling Glycyl-DL-phenylalanine will minimize contamination risks

and ensure the compound's stability.
1. Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leaks.

 Verify that the product name and CAS number (721-66-4) on the label match the order
documentation.[3]

2. Storage:

» Store the compound in a dry, cool, and well-ventilated place.[1][2]

» Keep the container tightly closed to prevent moisture absorption.[1][2]

e For long-term storage of the powder, temperatures of -20°C are recommended.[4]

e Stock solutions can be stored at -20°C for up to one month or -80°C for up to six months.[4]
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3. Handling and Use:

e Handle in accordance with good industrial hygiene and safety practices.[2]
e Avoid contact with skin and eyes.[2]

e Minimize dust formation and accumulation.[1]

e Use in a well-ventilated area. If weighing, do so in an enclosure or a designated area to
prevent dispersal of the powder.

» Do not eat, drink, or smoke in the laboratory area.
e Wash hands thoroughly after handling.[1]

Disposal Plan

Proper disposal of Glycyl-DL-phenylalanine and associated materials is essential to maintain
a safe laboratory environment and comply with regulations. As a non-hazardous solid, the
disposal procedure is straightforward but must be handled with care by laboratory personnel.

1. Unused and Waste Material:

» Solid, non-hazardous chemicals like Glycyl-DL-phenylalanine can typically be disposed of
in the regular trash.[5][6]

o The material should be placed in a securely sealed container to prevent dust from becoming
airborne.

o Laboratory personnel should be responsible for transferring the packaged waste to the
designated dumpster; it should not be left in laboratory trash cans for custodial staff to
handle.[6]

2. Contaminated Materials:

 Items such as gloves, weighing papers, and disposable labware that are contaminated with
Glycyl-DL-phenylalanine should be collected in a designated waste bag.
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This bag should be sealed and can then be disposed of in the regular trash.

w

. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent (e.g., water) if they are to be
disposed of or recycled.

The rinsate from a non-hazardous material can typically be disposed of down the drain.

Deface or remove labels from empty containers before disposal to avoid confusion.[6]

Important Note: Always consult and adhere to your institution's specific waste disposal
guidelines and local regulations.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Receiving & Storage
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Caption: Workflow for the safe handling of Glycyl-DL-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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